2-chloro-4-{5-[(E)-{2-[3-cyano-4-(methoxymethyl)-6-methylpyridin-2-yl]hydrazinylidene}methyl]furan-2-yl}benzoic acid
2-chloro-4-{5-[(E)-{2-[3-cyano-4-(methoxymethyl)-6-methylpyridin-2-yl]hydrazinylidene}methyl]furan-2-yl}benzoic acid
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0920167
InChI:
InChI=1S/C21H17ClN4O4/c1-12-7-14(11-29-2)17(9-23)20(25-12)26-24-10-15-4-6-19(30-15)13-3-5-16(21(27)28)18(22)8-13/h3-8,10H,11H2,1-2H3,(H,25,26)(H,27,28)/b24-10+
SMILES:
CC1=NC(=C(C(=C1)COC)C#N)NN=CC2=CC=C(O2)C3=CC(=C(C=C3)C(=O)O)Cl
Molecular Formula:
C21H17ClN4O4
Molecular Weight:
424.8 g/mol
2-chloro-4-{5-[(E)-{2-[3-cyano-4-(methoxymethyl)-6-methylpyridin-2-yl]hydrazinylidene}methyl]furan-2-yl}benzoic acid
CAS No.:
Cat. No.: VC0920167
Molecular Formula: C21H17ClN4O4
Molecular Weight: 424.8 g/mol
* For research use only. Not for human or veterinary use.
![2-chloro-4-{5-[(E)-{2-[3-cyano-4-(methoxymethyl)-6-methylpyridin-2-yl]hydrazinylidene}methyl]furan-2-yl}benzoic acid -](/images/no_structure.jpg)
Specification
| Molecular Formula | C21H17ClN4O4 |
|---|---|
| Molecular Weight | 424.8 g/mol |
| IUPAC Name | 2-chloro-4-[5-[(E)-[[3-cyano-4-(methoxymethyl)-6-methylpyridin-2-yl]hydrazinylidene]methyl]furan-2-yl]benzoic acid |
| Standard InChI | InChI=1S/C21H17ClN4O4/c1-12-7-14(11-29-2)17(9-23)20(25-12)26-24-10-15-4-6-19(30-15)13-3-5-16(21(27)28)18(22)8-13/h3-8,10H,11H2,1-2H3,(H,25,26)(H,27,28)/b24-10+ |
| Standard InChI Key | QQCAVQJSVOHHOY-YSURURNPSA-N |
| Isomeric SMILES | CC1=CC(=C(C(=N1)N/N=C/C2=CC=C(O2)C3=CC(=C(C=C3)C(=O)O)Cl)C#N)COC |
| SMILES | CC1=NC(=C(C(=C1)COC)C#N)NN=CC2=CC=C(O2)C3=CC(=C(C=C3)C(=O)O)Cl |
| Canonical SMILES | CC1=CC(=C(C(=N1)NN=CC2=CC=C(O2)C3=CC(=C(C=C3)C(=O)O)Cl)C#N)COC |
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